Cas no 922043-97-8 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide
• CAS No: 922043-97-8
• MF: C₁₅H₈N₄O₆
• MW: 340.247222900391
• CID: 5983207
• PubChem ID: 18571498
• Update Time: 2025-07-14

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-5-nitrofuran-2-carboxamide
• AKOS024635278
• 922043-97-8
• F2273-0416
• N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-5-nitrofuran-2-carboxamide

• Inchi： 1S/C15H8N4O6/c20-13(10-5-6-12(24-10)19(21)22)16-15-18-17-14(25-15)11-7-8-3-1-2-4-9(8)23-11/h1-7H,(H,16,18,20)
• InChI Key： QLZUBYCHDFVZKP-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NC1=NN=C(C2=CC3=CC=CC=C3O2)O1)=O

Computed Properties

• Exact Mass: 340.04438399g/mol
• Monoisotopic Mass: 340.04438399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide (CAS No. 922043-97-8): An Overview

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide (CAS No. 922043-97-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles and nitrofurans, which are known for their diverse biological activities, including antimicrobial and antifungal properties.

The molecular structure of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide is characterized by a benzofuran ring fused with an oxadiazole and a nitrofuran moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide exhibits potent antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways makes it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide has shown potential as an antifungal agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the growth of several clinically relevant fungal species, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

The pharmacokinetic properties of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-5-nitrofuran-2-carboxamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound exhibits low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

In terms of drug delivery, researchers at the University of Oxford have explored various formulations to enhance the bioavailability and efficacy of N-5-(1-benzofuran-2-y l)-1,3,4 -ox adiazo l - 2 - yl - 5 - nit rofur an - 2 - car boxam ide. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, thereby enhancing its therapeutic potential.

The safety profile of N - 5 - ( 1 - ben zof uran - 2 - yl ) - 1 , 3 , 4 - ox adiazo l - 2 - yl - 5 - nit rofur an - 2 - car boxam ide has been evaluated in several preclinical studies. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, N - 5 - ( 1 - ben zof uran - 2 - yl ) - 1 , 3 , 4 - ox adiazo l - 2 - yl - 5 - nit rofur an - 2 car boxam ide (CAS No. 922043–97–8) represents a promising candidate for the development of novel antimicrobial and antifungal agents. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.